![molecular formula C14H10Cl2O2 B1420682 4-[(4-Chlorobenzyl)oxy]benzoyl chloride CAS No. 62290-53-3](/img/structure/B1420682.png)
4-[(4-Chlorobenzyl)oxy]benzoyl chloride
Overview
Description
Scientific Research Applications
Proteomics Research
4-[(4-Chlorobenzyl)oxy]benzoyl chloride: is utilized in proteomics research as a specialty chemical . Its role in the study of proteins, particularly in the identification and quantification of proteins, is crucial. It can be used for protein labeling, allowing researchers to track proteins during experiments and understand protein-protein interactions.
Synthesis of Liquid Crystals
This compound is instrumental in the synthesis of new liquid crystals with potential applications in display technologies . The thermal behavior and structure of these liquid crystals are studied using techniques like nuclear magnetic resonance (NMR) and differential scanning calorimetry (DSC).
Pharmaceutical Intermediates
In pharmaceutical research, 4-[(4-Chlorobenzyl)oxy]benzoyl chloride serves as an intermediate in the synthesis of various drugs . It is involved in the creation of compounds that have potential therapeutic applications, such as anti-inflammatory agents or antibiotics.
Thermal Property Research
The thermal properties of this compound are of interest in materials science . Researchers investigate its melting point, boiling point, and thermal stability, which are important for the development of new materials with specific thermal requirements.
Molecular Structure Analysis
The molecular structure of 4-[(4-Chlorobenzyl)oxy]benzoyl chloride is analyzed to understand its reactivity and interaction with other molecules . This analysis aids in the design of molecules with desired properties for use in various chemical reactions.
Synthesis of Dyes
This compound is used in the synthesis of dyes, particularly those with liquid crystalline properties . These dyes have applications in non-linear optics and dye lasers, where the control of light is essential.
Safety and Hazards
properties
IUPAC Name |
4-[(4-chlorophenyl)methoxy]benzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O2/c15-12-5-1-10(2-6-12)9-18-13-7-3-11(4-8-13)14(16)17/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGSCDDOPAIQSFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1COC2=CC=C(C=C2)C(=O)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60675495 | |
Record name | 4-[(4-Chlorophenyl)methoxy]benzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60675495 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Chlorobenzyl)oxy]benzoyl chloride | |
CAS RN |
62290-53-3 | |
Record name | 4-[(4-Chlorophenyl)methoxy]benzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60675495 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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